Cas no 887973-66-2 (5-(3-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 887973-66-2
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD06410228
• CID: 1033424
• PubChem ID: 24729815
• Update Time: 2025-06-08

5-(3-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(m-Tolyl)nicotinaldehyde
• 5-(m-Tolyl)nicotildehyde
• 5-M-TOLYLPYRIDINE-3-CARBALDEHYDE
• 5-(3-methylphenyl)pyridine-3-carbaldehyde
• AB24170
• A1-14877
• DTXSID60646988
• 887973-66-2
• AKOS006230728
• 5-(3-METHYLPHENYL)NICOTINALDEHYDE
• DB-317750

• MDL： MFCD06410228
• Inchi： 1S/C13H11NO/c1-10-3-2-4-12(5-10)13-6-11(9-15)7-14-8-13/h2-9H,1H3
• InChI Key： BTZNYANYLFRDHW-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-methylphenyl)pyridine-3-carbaldehyde

Comprehensive Overview of 5-(3-methylphenyl)pyridine-3-carbaldehyde (CAS No. 887973-66-2)

5-(3-methylphenyl)pyridine-3-carbaldehyde (CAS No. 887973-66-2) is a specialized organic compound widely utilized in pharmaceutical research, material science, and fine chemical synthesis. This compound, featuring a pyridine-carbaldehyde core substituted with a 3-methylphenyl group, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Researchers often explore its role as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and catalysts.

The structural uniqueness of 5-(3-methylphenyl)pyridine-3-carbaldehyde lies in its aldehyde functional group, which facilitates condensation reactions to form Schiff bases or other derivatives. This property makes it invaluable in medicinal chemistry, where it serves as a precursor for bioactive molecules. Recent studies highlight its relevance in designing small-molecule therapeutics targeting inflammatory pathways, aligning with the growing demand for precision medicine solutions. Additionally, its aromatic system contributes to stability, making it suitable for high-performance materials.

In the context of green chemistry, 887973-66-2 has been investigated for its potential in sustainable synthesis routes. With increasing emphasis on eco-friendly processes, researchers are optimizing its production to minimize waste and energy consumption. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern laboratories. These advancements address the industry’s shift toward cost-effective and scalable methodologies.

From a commercial perspective, 5-(3-methylphenyl)pyridine-3-carbaldehyde is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting the demands of high-throughput screening and API development. Its shelf stability and solubility profiles (DMSO or ethanol) make it a practical choice for diverse experimental setups.

Emerging trends in AI-driven drug discovery have also spotlighted this compound. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Such applications resonate with the scientific community’s focus on machine learning and big data analytics in chemistry. Furthermore, its structure-activity relationship (SAR) studies are frequently cited in journals exploring fragment-based drug design.

For laboratories handling 887973-66-2, proper storage conditions (e.g., desiccated, ambient temperature) are critical to maintain integrity. Safety data sheets (SDS) provide guidelines for handling, though the compound is not classified as hazardous under standard protocols. Its low toxicity profile expands its utility in academic and industrial settings, particularly in high-value research projects.

In summary, 5-(3-methylphenyl)pyridine-3-carbaldehyde exemplifies the intersection of innovation and practical utility in synthetic chemistry. Its adaptability across drug development, material engineering, and sustainable practices positions it as a compound of enduring relevance. As scientific inquiry evolves, this molecule will likely continue to inspire breakthroughs in targeted therapies and advanced materials.